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Compound of Interest

Compound Name:
5-(2,2-Difluoroethoxy)-1H-

benzimidazole

Cat. No.: B12845514

Get Quote

Application Note: Preparation and Utilization of
CAS 1822861-61-9
Compound Identity: 5-(2,2-difluoroethoxy)-1H-benzimidazole CAS Registry Number:

1822861-61-9 Molecular Formula:

Molecular Weight: 198.17 g/mol Key Application: Pharmacophore scaffold for acid suppression
therapeutics and targeted kinase inhibitors.

Introduction & Strategic Significance
The incorporation of fluorine into pharmaceutical scaffolds is a proven strategy to modulate

pKa, enhance membrane permeability, and block metabolic hot spots. CAS 1822861-61-9

represents a strategic evolution of the benzimidazole core found in drugs like Pantoprazole

(which contains a difluoromethoxy group) and Lansoprazole (trifluoroethoxy).

The 2,2-difluoroethoxy substituent (
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) offers a unique balance of electronegativity and steric bulk. Unlike the trifluoroethoxy group, it
retains a terminal hydrogen, allowing for specific hydrogen-bonding interactions within enzyme
active sites (e.g., H+/K+-ATPase) while resisting oxidative dealkylation by Cytochrome P450
enzymes.

Core Applications
Acid Pump Antagonists: Precursor for 2-substituted benzimidazoles used in P-CABs.

Kinase Inhibition: The 5-substituted benzimidazole core is a privileged structure for ATP-

competitive inhibitors (e.g., EGFR, VEGFR).

Bioisosteric Replacement: Used to replace methoxy or ethoxy groups in lead optimization to

improve metabolic half-life (

).

Reaction Engineering & Mechanism
The synthesis of CAS 1822861-61-9 follows a convergent route involving Nucleophilic Aromatic

Substitution (

) or O-Alkylation, followed by Nitro Reduction and Cyclocondensation.

Synthetic Pathway Analysis
Step 1: O-Alkylation (Etherification): The reaction of 4-amino-3-nitrophenol with 2,2-

difluoroethyl tosylate (or bromide) requires precise base control to favor O-alkylation over N-

alkylation. The use of a weak base (

) in a polar aprotic solvent (DMF or NMP) is critical.

Mechanism:

attack of the phenoxide ion on the electrophilic carbon of the difluoroethyl agent.

Step 2: Nitro Reduction: Catalytic hydrogenation (

, Pd/C) is preferred for cleanliness. However, iron-mediated reduction (

) is a robust alternative if halogenated impurities are present that might poison the catalyst.
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Step 3: Imidazole Ring Closure: Cyclization of the resulting phenylenediamine with Formic

Acid or Trimethyl Orthoformate yields the benzimidazole core.

Thermodynamics: The formation of the aromatic imidazole ring is the driving force,

proceeding via an amidine intermediate followed by dehydration.

Visualized Workflow (Graphviz)

Critical Process Parameters

Start: 4-Amino-3-nitrophenol Reagent: 2,2-Difluoroethyl Tosylate
+ K2CO3 / DMF

Activation Intermediate 1:
4-(2,2-difluoroethoxy)-2-nitroaniline

O-Alkylation (SN2) Reduction:
H2, Pd/C or Fe/NH4Cl

Nitro Reduction Intermediate 2:
4-(2,2-difluoroethoxy)benzene-1,2-diamine

-2 H2O Cyclization:
Formic Acid / Reflux

Ring Closure
Final Product:

5-(2,2-difluoroethoxy)-1H-benzimidazole
(CAS 1822861-61-9)

Dehydration

Temp: 80-100°C (Alkylation)

Atm: N2 Inert (Reduction)

Click to download full resolution via product page

Caption: Synthetic pathway for CAS 1822861-61-9, highlighting key intermediates and

transformation steps.

Experimental Protocol
Safety Precaution: 2,2-Difluoroethyl tosylate is an alkylating agent. Handle in a fume hood.

Nitro compounds are potentially explosive; avoid overheating.

Phase 1: Preparation of 4-(2,2-difluoroethoxy)-2-
nitroaniline

Setup: Charge a 3-neck Round Bottom Flask (RBF) with 4-amino-3-nitrophenol (15.4 g, 100

mmol) and anhydrous DMF (150 mL).

Base Addition: Add Potassium Carbonate (
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) (20.7 g, 150 mmol) in portions. Stir at Room Temperature (RT) for 30 min to form the
phenoxide.

Alkylation: Dropwise add 2,2-difluoroethyl tosylate (26.0 g, 110 mmol) (or 2,2-difluoroethyl

bromide) over 20 minutes.

Reaction: Heat to 80°C and stir for 4–6 hours. Monitor by TLC (Ethyl Acetate/Hexane 1:1) or

HPLC.[1][2][3]

Workup: Cool to RT. Pour into ice-water (500 mL). The product precipitates as a

yellow/orange solid.

Isolation: Filter, wash with water (

mL), and dry in a vacuum oven at 50°C.

Expected Yield: 85–90%

Appearance: Yellow crystalline solid.

Phase 2: Reduction to Diamine
Setup: Dissolve the nitroaniline intermediate (10 g) in Methanol (100 mL) in a hydrogenation

vessel.

Catalyst: Add 10% Pd/C (1.0 g, 50% wet).

Hydrogenation: Purge with

, then charge with

(3–5 bar). Stir at RT for 4–8 hours.

Filtration: Filter through a Celite pad to remove Pd/C. Wash the pad with Methanol.

Concentration: Evaporate the solvent under reduced pressure to yield the crude diamine.

Note: The diamine is oxidation-sensitive; proceed immediately to cyclization.
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Phase 3: Cyclization to 5-(2,2-difluoroethoxy)-1H-
benzimidazole

Reaction: Dissolve the crude diamine in Formic Acid (85%, 50 mL).

Heating: Reflux at 90–100°C for 3 hours.

Neutralization: Cool to RT. Slowly pour into ice-cold saturated

solution or use

(aq) to adjust pH to ~8–9.

Extraction: Extract with Ethyl Acetate (

mL).

Purification: Wash combined organics with brine, dry over

, and concentrate. Recrystallize from Ethanol/Water or purify via column chromatography
(DCM/MeOH 95:5).

Analytical Characterization & QC
To ensure pharmaceutical grade quality, the following specifications must be met.

Specification Table
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Test Method Acceptance Criteria

Appearance Visual White to off-white powder

Purity HPLC (C18, ACN/Water) (Area %)

Identification
NMR (DMSO-

)

Confirms structure (see below)

Fluorine Content NMR

Doublet at

ppm (approx)

Moisture Karl Fischer

Residue on Ignition Gravimetric

Key NMR Signatures (Predicted)
NMR (400 MHz, DMSO-

):

12.4 (s, 1H, NH)

8.15 (s, 1H, H-2 of benzimidazole)

7.5 (d, 1H, H-7)

7.1 (s, 1H, H-4)

6.9 (dd, 1H, H-6)

6.3 (tt, 1H,

,

Hz)

4.3 (td, 2H,

,
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Hz)

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Yield in Step 1
Incomplete alkylation due to

weak nucleophile.

Use Cs2CO3 instead of

K2CO3; add KI (catalytic) to

activate the alkyl

bromide/tosylate.

Incomplete Reduction Catalyst poisoning.

Ensure starting material is free

of sulfur/heavy metals.

Increase H2 pressure or temp

(up to 50°C).

Dark Product Color
Oxidation of diamine

intermediate.

Perform Step 2 and 3 under

strict inert atmosphere (

/Ar). Add antioxidant (e.g.,

Sodium Metabisulfite) during

workup.

Sticky Solid Residual solvent or impurities.
Slurry wash with cold Diethyl

Ether or Hexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1822861-61-9]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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